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Compound of Interest |

2-((4-
Compound Name: Methoxyphenyl)amino)benzoic

acid

Cat. No.: B083698

Essential Safety and Handling Guide for 2-((4-
Methoxyphenyl)amino)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling 2-((4-
Methoxyphenyl)amino)benzoic acid (CAS No. 13501-67-2), a compound also known as N-
(4-Methoxyphenyl)anthranilic acid. The following procedures are based on the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals and best practices for
handling solid organic compounds with similar hazard profiles.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on its GHS classification, 2-((4-Methoxyphenyl)amino)benzoic acid presents the
following hazards:

o Harmful if swallowed (Acute toxicity, oral)[1]

e Causes skin irritation[1]
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o Causes serious eye irritation[1]

e May cause respiratory irritation[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for integrity before use
and dispose of them after

handling the substance.

Eye and Face Protection

Safety glasses with side

shields or Goggles

Must be worn at all times in the
laboratory. A face shield should
be used in addition to goggles
when there is a risk of

splashing or dust generation.

Skin and Body Protection

Laboratory coat

A standard lab coat should be
worn, fully buttoned, with
sleeves rolled down. For larger
quantities or when significant
dust generation is anticipated,
chemical-resistant coveralls

may be necessary.

Respiratory Protection

NIOSH-approved respirator

Required when handling the
powder outside of a certified
chemical fume hood or when
airborne dust is likely to be
generated. A respirator with a
particulate filter (N95 or better)

is recommended.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential to ensure safety.
1. Engineering Controls:
e Always handle 2-((4-Methoxyphenyl)amino)benzoic acid in a well-ventilated area.

» A certified chemical fume hood is the preferred engineering control for weighing, transferring,
and preparing solutions to minimize inhalation exposure.

2. Weighing and Transferring:
» Before handling, ensure all required PPE is correctly donned.

e Conduct all weighing and transferring operations within a chemical fume hood or a
containment balance enclosure.

o Use a spatula or other appropriate tool to transfer the solid. Avoid scooping in a manner that
creates dust.

» Close the container tightly immediately after use.
3. Preparing Solutions:
e When dissolving the solid, add it slowly to the solvent to avoid splashing.

« If heating is required, use a controlled heating source such as a heating mantle or water bath
and ensure adequate ventilation.

4. Emergency Procedures:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Remove all contaminated clothing. Wash the affected area with soap and
plenty of water. If irritation persists, seek medical attention.
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

« Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and give them one or two glasses of water to drink. Seek immediate medical attention.

Disposal Plan

Proper disposal of 2-((4-Methoxyphenyl)amino)benzoic acid and associated waste is critical
to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e Solid Waste: Collect all waste 2-((4-Methoxyphenyl)amino)benzoic acid, contaminated
spatulas, weigh boats, and paper towels in a dedicated, clearly labeled hazardous waste
container.

o Liquid Waste: Unused solutions should be collected in a labeled hazardous waste container
for organic acids. Do not pour down the drain.

o Contaminated PPE: Used gloves and other disposable PPE should be placed in a sealed
bag and disposed of as solid hazardous waste.

2. Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"2-((4-Methoxyphenyl)amino)benzoic acid," and the associated hazards (e.g., "Harmful,"
“Irritant”).

3. Storage of Waste:

» Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

4. Final Disposal:

o All waste must be disposed of through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal contractor. Follow all local, state, and
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federal regulations for chemical waste disposal.

Below is a workflow diagram illustrating the key steps for safely handling and disposing of 2-
((4-Methoxyphenyl)amino)benzoic acid.
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Safe Handling and Disposal Workflow for 2-((4-Methoxyphenyl)amino)benzoic acid

Preparation

Don Personal Protective Equipment (PPE)
- Gloves
- Goggles/Face Shield
- Lab Coat
- Respirator (if needed)

Verify Engineering Controls
- Chemical Fume Hood
- Eyewash/Safety Shower Access

Proceed to Handling

Handling Qperations

Weighing and Transferring
(Inside Fume Hood)

;

Solution Preparation
(Inside Fume Hood)

After Experiment

Cleanup and Disposal

Segregate Waste
- Solid Waste
- Liquid Waste
- Contaminated PPE

l

Label Waste Containers
- Chemical Name
- Hazard Information

l

Dispose via EHS/
Licensed Contractor

Spill or Exposure Event

Administer First Aid
- Eye Flush
- Skin Wash

- Move to Fresh Air

Seek Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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